N'-(2-fluorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[[4-(2-methoxyphenyl)oxan-4-yl]methyl]oxamide
• InChI: InChI=1S/C21H23FN2O4/c1-27-18-9-5-2-6-15(18)21(10-12-28-13-11-21)14-23-19(25)20(26)24-17-8-4-3-7-16(17)22/h2-9H,10-14H2,1H3,(H,23,25)(H,24,26)
• InChI Key: HEJDKINCJCJZIJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2(CCOCC2)CNC(=O)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C21H23FN2O4
• Molecular Weight: 386.4 g/mol

Description

N'-(2-Fluorophenyl)-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide, also known as 2-Fluoro-N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide (2F-NMOEDA), is an organic compound that is used in various scientific applications. It is a versatile molecule that has been used in the synthesis of various compounds, as well as in the study of various biochemical and physiological effects. This compound has a wide range of applications in the scientific field, and its versatility makes it a valuable tool for researchers.

Scientific Research Applications

2F-NMOEDA has a wide range of applications in the scientific field. It has been used in the synthesis of various compounds such as N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide-2-acetic acid (NMOEDA-2-AA) and N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamide-2-propionic acid (NMOEDA-2-PA). It has also been used in the study of various biochemical and physiological effects, such as the inhibition of monoamine oxidase A (MAO-A) and the inhibition of the peripheral benzodiazepine receptor (PBR).

Mechanism of Action

2F-NMOEDA has been shown to inhibit the activity of MAO-A, an enzyme that is involved in the breakdown of monoamine neurotransmitters such as dopamine and serotonin. This inhibition is thought to be due to the compound’s ability to bind to the enzyme’s active site and prevent the breakdown of these neurotransmitters.
Biochemical and Physiological Effects
2F-NMOEDA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of MAO-A, which can lead to an increase in the levels of monoamine neurotransmitters in the brain. This can have a variety of effects on mood, behavior, and cognition. Additionally, 2F-NMOEDA has been shown to inhibit the peripheral benzodiazepine receptor, which can lead to an increase in the levels of certain hormones, such as cortisol and prolactin.

Advantages and Limitations for Lab Experiments

2F-NMOEDA is a versatile molecule that can be used in a variety of laboratory experiments. Its advantages include its low cost, its ability to be synthesized in a relatively short amount of time, and its ease of use in various experiments. However, its use in laboratory experiments can be limited by its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The use of 2F-NMOEDA in various scientific applications is still in its early stages, so there are a variety of potential future directions that could be explored. These include further studies of its biochemical and physiological effects, its potential use in the synthesis of other compounds, and its potential use in the study of other biological processes. Additionally, further research could be done on its solubility and its potential applications in drug delivery.

Synthesis Methods

2F-NMOEDA can be synthesized from 4-methoxyphenyl acetate and 2-fluorophenyl isocyanate in two steps. First, 4-methoxyphenyl acetate is reacted with 2-fluorophenyl isocyanate in the presence of a base to form an intermediate, N-{[4-(2-methoxyphenyl)oxan-4-yl]methyl}ethanediamine. Then, this intermediate is reacted with anhydrous hydrochloric acid to produce 2F-NMOEDA.